Cas no 17228-99-8 (2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 17228-99-8
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD01936002
• CID: 232878
• PubChem ID: 2794795
• Update Time: 2025-07-20

2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid
• 2-(4-Methylphenyl)thiazole-4-carboxylic acid
• 4-Thiazolecarboxylicacid, 2-(4-methylphenyl)-
• HMS2708I08
• 2-P-TOLYL-THIAZOLE-4-CARBOXYLIC ACID
• 2-(4-Methylphenyl)thiazole-4-carboxylic acid, 97%
• Oprea1_539858
• 17228-99-8
• SCHEMBL3098211
• EN300-13726
• BDBM50469089
• 2G-402S
• CHEMBL1405779
• CS-0308870
• 2-p-Tolylthiazole-4-carboxylic acid
• AKOS001127330
• 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylicacid
• MLS000773795
• 2-(4-methylphenyl)-1,3-thiazole-4-carboxylic acid, AldrichCPR
• SMR000364719
• Z94599193
• AB10568
• MFCD01936002
• FT-0680201
• 2-(P-TOLYL)THIAZOLE-4-CARBOXYLIC ACID
• Q27451149
• 4-Thiazolecarboxylicacid,2-(4-methylphenyl)-
• J-506569
• MO07123
• STL280200
• 2-(4-Methyl-phenyl)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD01936002
• Inchi： 1S/C11H9NO2S/c1-7-2-4-8(5-3-7)10-12-9(6-15-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： MTVWIZYQYPRZGZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 219.03500
• Monoisotopic Mass: 219.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: NA
• Density: 1.319
• Melting Point: 176-178°C
• Boiling Point: 422.8°Cat760mmHg
• Flash Point: 209.5°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 78.43000
• LogP: 2.81670

2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 17228-99-8)

2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 17228-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a carboxylic acid functional group with a 4-methylphenyl substituent. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and anti-inflammatory drugs.

In recent years, the demand for heterocyclic compounds like 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid has surged due to their applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors, targeting enzymes involved in metabolic pathways. The compound's CAS No. 17228-99-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

One of the trending topics surrounding this compound is its role in green chemistry. With growing environmental concerns, scientists are investigating eco-friendly synthesis methods for thiazole derivatives, including 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid. Questions like "How to optimize the yield of CAS 17228-99-8 using sustainable catalysts?" are commonly encountered in research forums and patent literature.

The compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Recent studies highlight its compatibility with biodegradable polymers, making it a candidate for controlled-release drug delivery systems. Additionally, its spectroscopic data (e.g., NMR, IR) is widely documented, aiding in quality control during industrial-scale production.

From a commercial perspective, 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid is supplied by leading chemical manufacturers under stringent GMP standards. Its pricing and availability are often discussed in market reports, especially in regions with a high concentration of pharmaceutical R&D hubs. The compound's patent landscape is another area of interest, with several filings related to its use in combination therapies.

In conclusion, CAS No. 17228-99-8 represents a pivotal chemical entity with multifaceted applications. Its integration into high-throughput screening libraries and structure-activity relationship studies underscores its importance in modern science. As research progresses, this thiazole-based acid is poised to play an even greater role in addressing global health and sustainability challenges.